Cas no 1379365-81-7 (Methyl 7-bromopyrazolo[1,5-a]pyrimidine-2-carboxylate)

• Product Name: Methyl 7-bromopyrazolo[1,5-a]pyrimidine-2-carboxylate
• CAS No: 1379365-81-7
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 5712020
• PubChem ID: 129956812
• Update Time: 2023-10-17

Methyl 7-bromopyrazolo[1,5-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl7-bromopyrazolo[1,5-a]pyrimidine-2-carboxylate
• 1379365-81-7
• Methyl 7-bromopyrazolo[1,5-a]pyrimidine-2-carboxylate
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-bromo-, methyl ester

• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)5-4-7-10-3-2-6(9)12(7)11-5/h2-4H,1H3
• InChI Key： UCCTWJRFTXUCDC-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC2=CC(C(=O)OC)=NN21

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• pka: -1.51±0.40(Predicted)